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Compound of Interest

Compound Name: Benzo[d]thiazole-4-carboxylic acid

Cat. No.: B059935

Essential Safety and Handling Guide for
Benzo[d]thiazole-4-carboxylic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Benzo[d]thiazole-4-carboxylic acid. The following
procedural steps are designed to ensure safe operational handling and disposal, forming a
foundational resource for laboratory safety.

Chemical Profile:

Property Value

Chemical Name Benzol[d]thiazole-4-carboxylic acid
CAS Number 1260529-67-6

Purity 98%

Appearance Light brown to brown solid

Hazard Identification and Personal Protective
Equipment (PPE)

Benzo[d]thiazole-4-carboxylic acid is classified with the following hazards:
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e H315: Causes skin irritation[1].

e H319: Causes serious eye irritation[1].

o H335: May cause respiratory irritation[1].

A comprehensive personal protective equipment (PPE) strategy is mandatory to minimize

exposure. The following table summarizes the recommended PPE for handling this compound.

PPE Category

Recommended Equipment

Justification & Best
Practices

Eye and Face Protection

Chemical safety goggles or
glasses with side shields. A
face shield is recommended
where splashing or significant

dust generation is likely[2][3].

Protects against eye irritation
from dust or splashes[1].
Ensure compliance with ANSI
Z.87.1 standards[3].

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a fully
buttoned lab coat are required.
For larger quantities, consider
protective clothing and
boots[2][3][4].

Prevents skin irritation[1].
Inspect gloves before each
use and change them
immediately upon

contamination[2][3].

Respiratory Protection

For handling solids that may
generate dust, a NIOSH-
approved dust respirator is
recommended. All work should
be conducted in a well-
ventilated area, preferably a
certified chemical fume
hood[2][3].

Mitigates respiratory tract
irritation[1]. If engineering
controls are insufficient, a

respirator is required[3].

Operational and Disposal Plans

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.
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Safe Handling Procedures:

e Preparation:
o Designate a specific work area, preferably within a chemical fume hood[3].
o Ensure the fume hood is calibrated and functioning correctly[2].

o Assemble all necessary equipment, including spatulas, weigh boats, glassware, and
labeled waste containers, before handling the chemical[3].

e Donning PPE:
o Put on all required PPE as detailed in the table above.
o Ensure gloves are the correct size and are free of defects.

e Chemical Handling:

[e]

Avoid contact with skin, eyes, and clothing[1].

o

Avoid breathing dust or fumesJ[1].

[¢]

Use only in a well-ventilated area[1].

[¢]

Wash hands thoroughly after handling, even if gloves were worn[1][3].
e Post-Handling Procedures:

o Decontamination: Clean all contaminated surfaces and equipment with an appropriate
solvent, followed by washing with soap and water[2].

o Doffing PPE: Remove PPE in the correct order to prevent cross-contamination (gloves
first, then lab coat, then eye protection)[3].

o Storage: Store in a tightly-closed container in a cool, dry, well-ventilated area away from
incompatible substances and sources of ignition[1].

Disposal Plan:
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Proper disposal is a critical and regulated aspect of the chemical lifecycle.
o Waste Segregation and Collection:

o Solid Waste: All disposable materials contaminated with Benzo[d]thiazole-4-carboxylic
acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated and clearly
labeled hazardous waste container[3].

o Unused Product: Dispose of the contents and container to an approved waste disposal
plant[1]. Do not reuse containers[1].

e Disposal Method:

o Waste material should be disposed of in accordance with all applicable federal, state, and
local environmental regulations[2].

o The compound may be dissolved or mixed with a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber[2].

o Do not empty into drains[1][2].

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of
Benzo[d]thiazole-4-carboxylic acid.
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Caption: Workflow for Safe Handling of Benzo[d]thiazole-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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